Cas no 1564640-55-6 (6-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-5,7-dione)

• Product Name: 6-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-5,7-dione
• CAS No: 1564640-55-6
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 5747047
• PubChem ID: 136773941
• Update Time: 2025-10-18

6-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-5,7-dione Chemical and Physical Properties

Names and Identifiers

• EN300-1129605
• 1564640-55-6
• 6-Ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione
• Pyrazolo[1,5-a]pyrimidine-5,7(4H,6H)-dione, 6-ethyl-2-methyl-
• 6-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-5,7-dione

• Inchi： 1S/C9H11N3O2/c1-3-6-8(13)10-7-4-5(2)11-12(7)9(6)14/h4,6H,3H2,1-2H3,(H,10,13)
• InChI Key： PPZVNLALHUAVBU-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC2=CC(C)=NN12)=O)CC

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 10.00±0.20(Predicted)

Additional information on 6-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-5,7-dione

Recent Advances in the Study of 6-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione (CAS: 1564640-55-6)

The compound 6-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione (CAS: 1564640-55-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrazolo[1,5-a]pyrimidine core, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 6-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its potential use in drug development. One study published in the Journal of Medicinal Chemistry highlighted a multi-step synthesis involving condensation reactions and catalytic hydrogenation, resulting in a high-purity product with minimal by-products. The study also emphasized the importance of optimizing reaction conditions to enhance scalability for industrial applications.

In addition to synthetic advancements, the pharmacological properties of this compound have been extensively investigated. Preliminary in vitro studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters reported that 6-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione exhibited significant activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings underscore its potential as a lead compound for developing novel anti-inflammatory agents.

Further research has explored the compound's mechanism of action at the molecular level. Computational modeling and molecular docking studies have revealed that 6-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione binds to the active site of target enzymes with high affinity, thereby inhibiting their activity. These insights have been instrumental in guiding the design of derivatives with improved potency and selectivity. A study in ACS Chemical Biology utilized structure-activity relationship (SAR) analysis to identify key structural features responsible for its bioactivity, paving the way for future drug optimization efforts.

Despite these promising findings, challenges remain in the development of 6-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on formulating the compound in nanoparticle-based delivery systems to enhance its pharmacokinetic profile, as reported in a study published in the European Journal of Pharmaceutics and Biopharmaceutics.

In conclusion, 6-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione (CAS: 1564640-55-6) represents a promising scaffold for drug discovery, with demonstrated potential in anti-inflammatory applications. Ongoing research aims to overcome existing limitations and translate these findings into clinically viable therapeutics. The integration of synthetic chemistry, computational biology, and formulation science will be crucial in advancing this compound toward clinical development.